2-(2,4-Difluoro-5-methylphenyl)acetic acid
Description
2-(2,4-Difluoro-5-methylphenyl)acetic acid is a chemical compound with the formula C9H8F2O2 and a molecular weight of 186.16 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notationCC1=CC(=C(C=C1F)F)CC(=O)O .
Scientific Research Applications
Biomedical Research
2-(2,4-Difluoro-5-methylphenyl)acetic acid, and its related compounds, play a significant role in biomedical research, particularly in the study of anti-inflammatory properties. A notable study by Hannah et al. (1978) identified diflunisal, a derivative of this compound, as a potent anti-inflammatory agent, surpassing aspirin in efficacy and safety. Diflunisal is a nonacetylating salicylic acid derivative known for its extended duration of action and higher therapeutic index, emphasizing its significance in the development of analgesic and anti-inflammatory treatments (Hannah et al., 1978).
Chemical Synthesis and Material Science
In chemical synthesis and material science, derivatives of this compound have been explored for their potential applications. The synthesis of diflunisal hydrazide-hydrazone derivatives, for instance, showcases the versatility of this compound in generating compounds with potential antimycobacterial and antimicrobial activities. These synthesized compounds were tested against various microorganisms, demonstrating notable activity against specific strains, indicating the compound's utility in developing new antimicrobial agents (Küçükgüzel et al., 2003).
Environmental Science
While direct studies on this compound in environmental science were not found, research on closely related compounds, such as 2,4-dichlorophenoxyacetic acid (2,4-D), provides insights into the environmental impact and behavior of similar chemical structures. Studies on 2,4-D highlight the significance of understanding the toxicological profiles of herbicides and their derivatives, contributing to environmental safety and regulatory standards (Zuanazzi et al., 2020).
properties
IUPAC Name |
2-(2,4-difluoro-5-methylphenyl)acetic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8F2O2/c1-5-2-6(3-9(12)13)8(11)4-7(5)10/h2,4H,3H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZQZQSGHXGUJOZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1F)F)CC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8F2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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